Cas no 1261777-67-6 (2-Iodo-3-nitrobenzyl bromide)

• Product Name: 2-Iodo-3-nitrobenzyl bromide
• CAS No: 1261777-67-6
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• CID: 4964409
• Update Time: 2025-11-02

2-Iodo-3-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-nitrobenzyl bromide
• 1-(bromomethyl)-2-iodo-3-nitrobenzene

• Inchi： 1S/C7H5BrINO2/c8-4-5-2-1-3-6(7(5)9)10(11)12/h1-3H,4H2
• InChI Key： PWKXJTQCUOPBHG-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CBr)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.85484 g/mol
• Monoisotopic Mass: 340.85484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8
• Molecular Weight: 341.93

Experimental Properties

• Color/Form: NA
• Density: 2.2±0.1 g/cm3
• Boiling Point: 372.8±32.0 °C at 760 mmHg
• Flash Point: 232.3±28.7 °C

2-Iodo-3-nitrobenzyl bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Iodo-3-nitrobenzyl bromide

Exploring the Versatile Applications of 2-Iodo-3-nitrobenzyl bromide (CAS No. 1261777-67-6) in Modern Chemistry

2-Iodo-3-nitrobenzyl bromide (CAS No. 1261777-67-6) is a halogenated aromatic compound that has garnered significant attention in synthetic organic chemistry and pharmaceutical research. This bromo-iodo-nitrobenzyl derivative serves as a crucial building block for the synthesis of complex molecules, particularly in the development of novel drug candidates and advanced materials. Its unique combination of iodo and bromo substituents on the aromatic ring, along with the electron-withdrawing nitro group, makes it an exceptionally versatile intermediate for various coupling reactions and functional group transformations.

The molecular structure of 2-Iodo-3-nitrobenzyl bromide features three strategically positioned functional groups that enable diverse chemical modifications. The benzyl bromide moiety provides an excellent leaving group for nucleophilic substitution reactions, while the iodo substituent participates efficiently in cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings. The nitro group at the meta position not only influences the electronic properties of the aromatic ring but can also be reduced to an amino group for further derivatization. This trifunctional nature of CAS 1261777-67-6 makes it particularly valuable in medicinal chemistry where scaffold diversification is often required.

Recent advances in pharmaceutical research have highlighted the importance of halogenated benzyl compounds like 2-Iodo-3-nitrobenzyl bromide in developing kinase inhibitors and other targeted therapies. The compound's ability to serve as a precursor for biaryl structures through palladium-catalyzed couplings has made it particularly relevant in the synthesis of potential anticancer agents. Researchers are increasingly exploring its use in creating PET radiotracers, where the iodine atom can be replaced with radioactive isotopes for diagnostic imaging applications.

The synthetic utility of 1261777-67-6 extends beyond pharmaceuticals into materials science. Its derivatives have shown promise in the development of organic electronic materials, particularly as building blocks for conjugated polymers and small-molecule semiconductors. The nitro-aromatic core provides excellent electron-accepting properties when incorporated into donor-acceptor systems for organic photovoltaics. Additionally, the compound serves as a valuable intermediate in the synthesis of liquid crystal materials and molecular switches for advanced display technologies.

From a commercial perspective, the demand for 2-Iodo-3-nitrobenzyl bromide has been steadily increasing, particularly from contract research organizations and academic laboratories focused on drug discovery. Suppliers typically offer this compound with high purity (≥95%) to meet the stringent requirements of pharmaceutical applications. The global market for such multifunctional aromatic intermediates is expected to grow significantly, driven by the expanding pipeline of small-molecule therapeutics and the continuous innovation in materials chemistry.

Handling and storage of CAS 1261777-67-6 require standard precautions for halogenated aromatic compounds. It should be stored in amber glass containers under inert atmosphere at low temperatures to prevent degradation. While not classified as extremely hazardous, appropriate personal protective equipment including gloves and eye protection should be used when working with this material, especially considering its potential lachrymatory properties as a benzyl bromide derivative.

Recent publications have demonstrated innovative applications of 2-Iodo-3-nitrobenzyl bromide in click chemistry and bioorthogonal reactions. Its reactivity profile makes it suitable for creating bioconjugation handles in antibody-drug conjugates and other targeted delivery systems. The compound's versatility is further evidenced by its use in preparing fluorescent probes for biological imaging and metal-organic frameworks with tailored porosity for gas storage applications.

Analytical characterization of 1261777-67-6 typically involves a combination of techniques including NMR spectroscopy (showing characteristic signals for the benzyl protons and aromatic protons), mass spectrometry (confirming molecular weight), and HPLC for purity assessment. The distinctive infrared absorption bands of the nitro group (around 1520 and 1350 cm^-1) and C-Br stretch (near 600 cm^-1) provide additional confirmation of the compound's identity.

Environmental considerations for 2-Iodo-3-nitrobenzyl bromide include proper disposal methods for halogenated waste. While not considered a persistent organic pollutant, its biodegradability in natural environments may be limited due to the aromatic nitro group. Researchers are encouraged to explore green chemistry alternatives when possible, such as catalytic methods that minimize the use of stoichiometric halogenated reagents in synthetic pathways.

The future outlook for CAS 1261777-67-6 remains promising as new applications continue to emerge in both life sciences and materials research. Its role as a versatile synthetic building block ensures ongoing demand, particularly as pharmaceutical companies seek to expand their libraries of diverse chemical entities for drug screening. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing current challenges in precision medicine and smart materials development.